Cas no 1029-62-5 (1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)-)
1029-62-5 structure
Product Name:1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)-
CAS No:1029-62-5
MF:C12H11N5O2
MW:257.248041391373
CID:144380
PubChem ID:100380
Update Time:2025-04-19
1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)-
- 1,3-dimethyl-8-pyridin-3-yl-7H-purine-2,6-dione
- 8-(3-Pyridyl)theophyline
- 1,3-dimethyl-8-pyridin-3-yl-3,7(9)-dihydro-purine-2,6-dione
- 8-(3 pyridyl)-theophyllin
- 8-(3-Pyridyl)theophylline
- 8-(pyridin-3-yl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
- 8-< 3-Pyridyl> -theophyllin
- 8-< Pyridyl-(3)> -theophyllin
- 8-Pyridyl-(3)-theophyllin
- BRN 0621137
- NSC292894
- STK658653
- Theophylline, 8-(3-pyridyl)-
- 1,3-Dimethyl-8-(pyridin-3-yl)-1H-purine-2,6(3H,7H)-dione
- CHEMBL368473
- AKOS005588736
- NSC 292894
- 8-beta-Pyridyltheophylline
- 1029-62-5
- SMR000043484
- AKOS032384986
- 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-(3-pyridinyl)-
- 8-beta-Piridilteofillina [Italian]
- DTXSID00145561
- MLS000081322
- HMS2402O06
- 8-beta-Piridilteofillina
- BDBM50025703
- 1,3-Dimethyl-8-pyridin-3-yl-3,7-dihydro-purine-2,6-dione
- NSC-292894
- SCHEMBL25090490
-
- Inchi: 1S/C12H11N5O2/c1-16-10-8(11(18)17(2)12(16)19)14-9(15-10)7-4-3-5-13-6-7/h3-6H,1-2H3,(H,14,15)
- InChI Key: XUYWNICQFANXQY-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C(C3C=NC=CC=3)N2)N(C)C(N1C)=O
Computed Properties
- Exact Mass: 257.09143
- Monoisotopic Mass: 257.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 82.2Ų
Experimental Properties
- Density: 1.417
- Boiling Point: 552.8°C at 760 mmHg
- Flash Point: 288.1°C
- Refractive Index: 1.645
- PSA: 82.19
- LogP: 0.02230
1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
1029-62-5 (1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)-) Related Products
- 75922-48-4(1,3-Diethyl-8-phenylxanthine)
- 961-45-5(1,3-Dimethyl-8-phenylxanthine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent